8-methyl-4-(4-morpholinylcarbonyl)-2-(3-pyridinyl)quinoline
Overview
Description
8-methyl-4-(4-morpholinylcarbonyl)-2-(3-pyridinyl)quinoline is a useful research compound. Its molecular formula is C20H19N3O2 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.147726857 g/mol and the complexity rating of the compound is 466. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Applications
Quinoline derivatives, including structures similar to 8-methyl-4-(4-morpholinylcarbonyl)-2-(3-pyridinyl)quinoline, have been synthesized for exploring their chemical properties and potential applications. For instance, the synthesis of pyrrolo[1,2-a]quinoxalines highlights the chemical versatility of quinoline derivatives and their potential as intermediates in organic synthesis (H. Kim et al., 1990).
Privileged Scaffold in Drug Discovery
Quinolines serve as a "privileged scaffold" in the discovery of drugs for treating various diseases, including cancer. Their structural diversity and ability to interact with biological targets underscore their significance in medicinal chemistry (Solomon Vr & H. Lee, 2011).
Photophysics and Biomolecular Binding
New quinoline derivatives have been studied for their photophysical properties and interactions with biomolecules, indicating their potential applications in bioimaging and as fluorescent probes (H. Bonacorso et al., 2018).
Biological Activities and Potential Therapeutic Applications
Anticancer Activity
Certain quinoline derivatives exhibit effective anticancer activity, providing insights into their mechanisms of action and potential therapeutic applications in oncology (Solomon Vr & H. Lee, 2011).
Antibacterial Activity
Quinoline compounds have been synthesized and evaluated for their antibacterial properties against both Gram-positive and Gram-negative bacteria. Some derivatives showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), indicating their potential as antibacterial agents (Y. Inoue et al., 1994).
Properties
IUPAC Name |
(8-methyl-2-pyridin-3-ylquinolin-4-yl)-morpholin-4-ylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c1-14-4-2-6-16-17(20(24)23-8-10-25-11-9-23)12-18(22-19(14)16)15-5-3-7-21-13-15/h2-7,12-13H,8-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJFFEZOBAPDKOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC(=N2)C3=CN=CC=C3)C(=O)N4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.